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Compound of Interest

Compound Name: ATTO 633

Cat. No.: B15556691

An In-depth Technical Guide to the Core Chemical Properties of ATTO 633 Dye

Introduction

ATTO 633 is a fluorescent dye belonging to a new generation of labels for the red spectral
region.[1][2][3][4][5] It is characterized by its strong absorption, high fluorescence quantum
yield, and exceptional photostability.[1][2][3][4][5][6] These properties make ATTO 633 highly
suitable for a range of applications in the life sciences, including fluorescence microscopy, flow
cytometry, and single-molecule detection.[1][2][7][8] The dye is moderately hydrophilic and
becomes cationic upon conjugation to a substrate, carrying a net positive charge of +1.[1][2][6]
A key feature of ATTO 633 is the stability of its fluorescence over a broad pH range, from 2 to
11.[1][2113]16]

Core Chemical and Physical Properties

The quantitative data for ATTO 633's properties are summarized in the tables below.

Table 1: Optical Properties
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Property Value Source
Excitation Maximum (Aabs) 629 nm - 630 nm [L1121I5161e111.01
Emission Maximum (Aem) 651 nm - 657 nm [L][2][4105][9][10]
Molar Extinction Coefficient

1.3x 105 M-1cm-1 [L1[2114105][1.0]
(emax)
Fluorescence Quantum Yield

0.64 [1][2][5][10]
(nfl)
Fluorescence Lifetime (tfl) 3.2ns-3.3ns [1][2][5][10]

) 633 nm (He:Ne) or 635 nm

Recommended Laser Line [21[6]1[71[8]

(Diode)

Table 2: Physical and Chemical CI _

Property Value Source

Charge (post-conjugation) +1 (Cationic) [LI213415161[11]
pH Stability Range 2-11 [L1[2]031[41[5116]
Hydrophilicity Moderately Hydrophilic [L1121151161171[8]

» Good in polar solvents (e.g.,
Solubility DMF, DMSO) [4][5][10][11]

Store at < -20°C, protected
Storage ) ) [31141[5]
from moisture and light.

Table 3: Molecular Weights of Common Derivatives
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Derivative Molecular Weight ( g/mol ) Source
Carboxy (Free Acid) 652 [31[4][5][10]
NHS-ester 749 [4][5]1112]
Maleimide 774 [4115][12]
Amine 707 - 822 [415]
Azide 670.28 - 866 [4][5][11]
Alkyne 689 - 703 [41[5]
lodoacetamide 875 - 876 [4115]
Phalloidin 1434 - 1436 [4][5]
Biotin 962 - 963 [41[5]

Experimental Protocols

Detailed methodologies for common labeling experiments are provided below. These protocols
are intended as a starting point and may require optimization for specific proteins or
biomolecules.

Protocol for Labeling Proteins with ATTO 633 NHS-ester

This protocol is designed for labeling primary amine groups (e.g., on lysine residues) in
proteins.

Required Materials:

Protein solution (2-10 mg/mL in amine-free buffer).

ATTO 633 NHS-ester.

Anhydrous, amine-free DMSO or DMF.

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3.[12][13] If the protein is in a buffer like
PBS, the pH can be adjusted by adding 1 part of 0.2 M sodium bicarbonate (pH 9.0) to 20
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parts of the protein solution in PBS.[12]

 Purification column (e.g., Sephadex G-25).[12]
Procedure:

e Prepare Protein Solution: Dissolve the protein in the labeling buffer at a concentration of 2-10
mg/mL.[14] Ensure the solution is free of amine-containing substances like Tris or glycine.
[12][13] If necessary, dialyze the protein against 1X PBS (pH 7.2-7.4) and then adjust the pH.
[15]

o Prepare Dye Stock Solution: Immediately before use, dissolve the ATTO 633 NHS-ester in
anhydrous DMSO or DMF to a concentration of 1-2 mg/mL or 10 mM.[13][15] This solution is
sensitive to hydrolysis and should be used promptly.[4][5][12]

» Conjugation Reaction: Add a molar excess of the reactive dye solution to the protein
solution. A starting point is a 2-fold molar excess of dye to protein.[13] The optimal dye-to-
protein ratio can vary and should be determined empirically.[6][13][15]

¢ Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, with gentle
stirring and protected from light.[13][14] The reaction is often complete within 5-10 minutes.
[12]

 Purification: Separate the labeled protein conjugate from the unreacted free dye using a gel
filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS (pH 7.4).[12] The first
colored, fluorescent band to elute will be the dye-protein conjugate.[12]

Protocol for Labeling Proteins with ATTO 633 Maleimide

This protocol targets free sulfhydryl (thiol) groups, such as those on cysteine residues.
Required Materials:

e Protein solution (1-5 mg/mL).

e ATTO 633 Maleimide.

e Anhydrous, amine-free DMSO or DMF.
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e Reaction Buffer: PBS, pH 7.0-7.5.[16][17]

o (Optional) TCEP (tris(2-carboxyethyl)phosphine) for reducing disulfide bonds.
 Purification column (e.g., Sephadex G-25).[6][16]

Procedure:

o Prepare Protein Solution: Dissolve the protein in degassed reaction buffer. If the protein
contains disulfide bonds that need to be labeled, reduce them first by adding an excess of a
reducing agent like TCEP and incubating for 20-30 minutes at room temperature.[17]

o Prepare Dye Stock Solution: Immediately before use, dissolve ATTO 633 Maleimide in
anhydrous DMSO or DMF to a concentration of 1 mg/mL.[12][16]

o Conjugation Reaction: Add a 10- to 20-fold molar excess of the dye solution to the protein
solution.[17] The optimal ratio may vary.

 Incubation: Incubate the reaction for 2 hours at room temperature or overnight at 4°C,
protected from light.[17]

« Purification: Purify the conjugate from the free dye using a gel filtration column as described
in the NHS-ester protocol.[6][16]

Mandatory Visualizations
Diagram 1: Experimental Workflow for NHS-Ester
Labeling
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Caption: Workflow for labeling protein primary amines with ATTO 633 NHS-ester.

Diagram 2: Experimental Workflow for Maleimide
Labeling
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Caption: Workflow for labeling protein sulfhydryl groups with ATTO 633 Maleimide.

Diagram 3: ATTO 633 Properties and Applications
Relationship
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Caption: Relationship between ATTO 633's core properties and its primary applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

2
3
4
e 5.
6
7
8
9

FluoroFinder [app.fluorofinder.com]

.ATTO 633 | Products | Leica Microsystems [leica-microsystems.com]
. sigmaaldrich.com [sigmaaldrich.com]

. leica-microsystems.com [leica-microsystems.com]

downloads.leica-microsystems.com [downloads.leica-microsystems.com]

. cdn.gentaur.com [cdn.gentaur.com]
. leica-microsystems.com [leica-microsystems.com]
. leica-microsystems.com [leica-microsystems.com]

. Spectrum [Atto 633] | AAT Bioquest [aatbio.com]

¢ 10. stressmarg.com [stressmarg.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15556691?utm_src=pdf-body-img
https://www.benchchem.com/product/b15556691?utm_src=pdf-body
https://www.benchchem.com/product/b15556691?utm_src=pdf-custom-synthesis
https://app.fluorofinder.com/dyes/1418-atto-633-ex-max-629-nm-em-max-657-nm
https://www.leica-microsystems.com/products/consumables/p/atto-633/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/973/607/18620dat.pdf
https://www.leica-microsystems.com/products/atto-tec-consumables/fileadmin/user_upload/produktdatenblaetter/atto%20633.pdf
https://downloads.leica-microsystems.com/ATTO%20633/Product%20Configuration%20%26%20Tech%20Specs/ATTO_633_product_information_sheet_en.pdf
https://cdn.gentaur.com/products/271/4234718193546/datasheet/70272-aat.pdf
https://www.leica-microsystems.com/products/consumables/p/ad-633-115-leica/
https://www.leica-microsystems.com/products/consumables/p/ad-633-145-leica/
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/atto_633
https://www.stressmarq.com/wp-content/uploads/2015/05/ATTO-633-Fluorescent-conjugate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 11. lumiprobe.com [lumiprobe.com]

e 12. spectra.arizona.edu [spectra.arizona.edu]

e 13. sigmaaldrich.com [sigmaaldrich.com]

e 14. sigmaaldrich.com [sigmaaldrich.com]

e 15. docs.aatbhio.com [docs.aatbio.com]

e 16. leica-microsystems.com [leica-microsystems.com]

o 17. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

 To cite this document: BenchChem. [ATTO 633 dye chemical properties]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15556691#atto-
633-dye-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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